Cas no 64488-11-5 (2-cyano-N-(3-methylphenyl)methylacetamide)

2-cyano-N-(3-methylphenyl)methylacetamide structure
64488-11-5 structure
Product Name:2-cyano-N-(3-methylphenyl)methylacetamide
CAS No:64488-11-5
MF:C11H12N2O
MW:188.225782394409
CID:1679353
PubChem ID:3347202
Update Time:2025-04-21

2-cyano-N-(3-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-cyano-N-[(3-methylphenyl)methyl]-
    • N-(3-methylphenyl)methylcyanoacetamide
    • SCHEMBL6317268
    • G41596
    • 64488-11-5
    • 2-cyano-n-(3-methylbenzyl)acetamide
    • AKOS010126259
    • LPWHQZSHUPEDRU-UHFFFAOYSA-N
    • CS-0236495
    • 2-cyano-N-[(3-methylphenyl)methyl]acetamide
    • EN300-171460
    • 2-cyano-N-(3-methylphenyl)methylacetamide
    • Inchi: 1S/C11H12N2O/c1-9-3-2-4-10(7-9)8-13-11(14)5-6-12/h2-4,7H,5,8H2,1H3,(H,13,14)
    • InChI Key: LPWHQZSHUPEDRU-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)NCC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 188.09506
  • Monoisotopic Mass: 188.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 52.89

2-cyano-N-(3-methylphenyl)methylacetamide Pricemore >>

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